Cas no 2227951-78-0 (rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid)

• Product Name: rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid
• CAS No: 2227951-78-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6092440
• PubChem ID: 165568373
• Update Time: 2025-06-14

rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid
• rac-3-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid
• EN300-1566012
• 2227951-78-0

• Inchi： 1S/C26H30N2O5/c1-16(14-24(29)30)27-25(31)21-12-6-7-13-23(21)28-26(32)33-15-22-19-10-4-2-8-17(19)18-9-3-5-11-20(18)22/h2-5,8-11,16,21-23H,6-7,12-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)/t16?,21-,23+/m1/s1
• InChI Key： XWWQOLMSXDEZPU-OSZJVERNSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CCCC[C@H]1C(NC(C)CC(=O)O)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid

Research Brief on rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid (CAS: 2227951-78-0)

In recent years, the compound rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid (CAS: 2227951-78-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and as a building block for more complex pharmacophores. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclohexylformamido moiety makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent studies have focused on the synthetic pathways and optimization of rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid. A 2023 publication in the *Journal of Medicinal Chemistry* detailed a novel, high-yield synthesis route that minimizes side reactions and improves purity. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. Additionally, the research highlighted the compound's stability under various conditions, which is critical for its application in pharmaceutical formulations.

Another key area of investigation has been the biological activity of derivatives of rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid. A 2022 study in *Bioorganic & Medicinal Chemistry Letters* reported that certain analogs of this compound exhibit promising inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest potential therapeutic applications in treating chronic inflammatory diseases, although further in vivo studies are required to validate these effects.

The compound's role in peptide synthesis has also been a focal point of recent research. Its Fmoc-protected amino group makes it an ideal candidate for solid-phase peptide synthesis (SPPS). A 2023 paper in *Tetrahedron Letters* demonstrated its utility in the synthesis of cyclic peptides, which are increasingly important in drug development due to their enhanced stability and bioavailability. The study reported that rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid could be efficiently incorporated into peptide chains with minimal racemization, a common challenge in peptide chemistry.

Despite these advancements, challenges remain in the large-scale production and application of rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid. Issues such as cost-effectiveness, scalability, and the need for greener synthetic methods are areas of ongoing research. A 2023 review in *Current Opinion in Chemical Biology* emphasized the importance of developing sustainable synthetic routes to meet the growing demand for this compound in both academic and industrial settings.

In conclusion, rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid (CAS: 2227951-78-0) represents a valuable tool in chemical biology and medicinal chemistry. Its versatility in synthesis, potential therapeutic applications, and role in peptide chemistry underscore its importance in contemporary research. Future studies should focus on addressing the current limitations and exploring new applications to fully realize its potential in drug discovery and development.